Cas no 1780720-71-9 (methyl 3-amino-1,1-dioxo-thietane-3-carboxylate)

• Product Name: methyl 3-amino-1,1-dioxo-thietane-3-carboxylate
• CAS No: 1780720-71-9
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• CID: 5290234
• Update Time: 2026-03-10

methyl 3-amino-1,1-dioxo-thietane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thietanecarboxylic acid, 3-amino-, methyl ester, 1,1-dioxide
• methyl 3-amino-1,1-dioxo-thietane-3-carboxylate

• Inchi： 1S/C5H9NO4S/c1-10-4(7)5(6)2-11(8,9)3-5/h2-3,6H2,1H3
• InChI Key： FJLZQDNQDBVTKW-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(N)(C(OC)=O)C1

Additional information on methyl 3-amino-1,1-dioxo-thietane-3-carboxylate

Exploring Methyl 3-amino-1,1-dioxo-thietane-3-carboxylate (CAS No. 1780720-71-9): Properties, Applications, and Innovations

The compound methyl 3-amino-1,1-dioxo-thietane-3-carboxylate (CAS No. 1780720-71-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This sulfur-containing heterocycle combines a thietane ring with an ester and an amino group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in designing enzyme inhibitors and small-molecule therapeutics.

One of the key reasons for the growing interest in CAS 1780720-71-9 is its relevance to green chemistry trends. With sustainability becoming a priority, scientists are exploring how this compound’s efficient synthesis routes align with atom economy principles. Its 1,1-dioxo-thietane moiety also offers intriguing reactivity patterns, enabling selective modifications—a hot topic in click chemistry and late-stage functionalization strategies. These attributes make it a candidate for addressing challenges in high-throughput screening libraries.

In the context of AI-driven drug design, methyl 3-amino-1,1-dioxo-thietane-3-carboxylate has emerged as a subject of computational studies. Molecular docking simulations often highlight its potential to interact with biological targets, such as proteases or kinases. This aligns with frequent search queries like “sulfone derivatives in medicinal chemistry” or “thietane-based scaffolds”, reflecting the compound’s niche yet expanding role. Additionally, its carboxylate ester group provides a handle for prodrug development, a trending area in precision medicine.

From a synthetic perspective, the stability of 1780720-71-9 under various conditions is a frequent discussion point. Laboratories optimizing microwave-assisted synthesis or flow chemistry protocols have reported its compatibility with these advanced techniques. Such innovations cater to the demand for time-efficient methodologies, a recurring theme in modern organic chemistry forums. Moreover, the compound’s crystalline properties are of interest for X-ray diffraction studies, aiding in structure-activity relationship (SAR) analyses.

Beyond pharmaceuticals, methyl 3-amino-1,1-dioxo-thietane-3-carboxylate finds exploratory use in material science. Its sulfur-oxygen groups contribute to polarizability, making it a candidate for organic electronic materials. This intersects with searches on “sulfone polymers” or “heterocyclic dopants”, highlighting cross-disciplinary appeal. As industries seek bio-based alternatives, such compounds may play a role in developing sustainable coatings or adhesives.

Quality control and analytical methods for CAS 1780720-71-9 are another critical area. Techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify purity, addressing common queries about “characterization of sulfone derivatives”. Regulatory-compliant documentation, including COA (Certificate of Analysis), ensures its suitability for research, a concern frequently raised by procurement specialists.

In summary, methyl 3-amino-1,1-dioxo-thietane-3-carboxylate represents a convergence of synthetic utility, therapeutic potential, and material innovation. Its multifaceted applications—from drug discovery to green chemistry—position it as a compound of enduring interest. As research evolves, its role in addressing global health and sustainability challenges will likely expand, making it a staple in both academic and industrial settings.